Cas no 7089-80-7 (18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone)
7089-80-7 structure
Product Name:18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone
CAS No:7089-80-7
MF:C28H38O3
MW:422.59952878952
CID:574022
Update Time:2024-03-01
18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone Chemical and Physical Properties
Names and Identifiers
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- 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,8,10a-tetramethyl-1-(1-methylethylidene)-,(1S,5aS,5bR,7aS,10aS,10bR,12aS,12bS)- (9CI)
- 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,
- 12b,5a-(Epoxymethano)dicyclopenta[a,i]phenanthren-14-one,1,2,3,5,5b,6,7,7a,8,10a,10b,11,12,12a-tetradecahydro-3-hydroxy-5b,8,8,10a-tetramethyl-1-(1-methylethylidene)-,(1S,5aS,5bR,7aS,10aS,10bR,12aS,12
- 18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone
- A(1),28-Dinorlupa-2,16,20(29)-trien-27-oicacid, 18,22-dihydroxy-, g-lactone (8CI)
- Emmolactone (7CI)
- Emmolactone
- CID 101289768
-
- Inchi: 1S/C28H38O3/c1-16(2)18-15-19(29)17-9-12-27-22(28(17,18)31-23(27)30)8-7-21-25(5)14-13-24(3,4)20(25)10-11-26(21,27)6/h9,13-14,18-22,29H,1,7-8,10-12,15H2,2-6H3/t18-,19?,20-,21+,22-,25-,26+,27+,28-/m0/s1
- InChI Key: OIEKMLOZUMFYTL-LRMHHGFTSA-N
- SMILES: O1C([C@@]23CC=C4C(C[C@@H](C(=C)C)[C@@]14[C@H]2CC[C@@H]1[C@@]2(C)C=CC(C)(C)[C@@H]2CC[C@@]31C)O)=O
Computed Properties
- Exact Mass: 422.282
- Monoisotopic Mass: 422.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 1
- Complexity: 957
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
18,22-Dihydroxy-A(1),28-dinorlupa-2,16,20(29)-trien-27-oic acid γ-lactone Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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